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An In-depth Technical Guide to the Physical and Chemical Properties of Adipate Esters:

Dipropyl Adipate and Diisopropyl Adipate

Introduction
Dipropyl adipate and its isomer, diisopropyl adipate, are diesters of adipic acid and propanol

or isopropanol, respectively. These compounds belong to the class of organic chemicals known

as fatty acid esters.[1] They are recognized for their properties as emollients, solvents, and

plasticizers, leading to their use in a variety of applications, including cosmetics, personal care

products, and pharmaceuticals.[2][3][4][5] Diisopropyl adipate, in particular, is valued in

cosmetic formulations for its ability to impart a lightweight, non-greasy, and silky feel to the skin,

while also enhancing product spreadability.[4][6] In the pharmaceutical industry, it can be used

as an excipient in topical drug formulations to improve stability and solubility.[3] This guide

provides a comprehensive overview of the core physical and chemical properties of these

adipate esters, detailed experimental protocols for their synthesis and analysis, and

visualizations of key processes.

Physical and Chemical Properties
The quantitative physical and chemical data for n-dipropyl adipate and diisopropyl adipate are

summarized in the tables below for clear comparison. These properties are fundamental to

understanding the behavior of these esters in various scientific and industrial applications.
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Table 1: Physical and Chemical Properties of Dipropyl Adipate (CAS: 106-19-4)

Property Value Units Source(s)

Molecular Formula C₁₂H₂₂O₄ - [1][7]

Molecular Weight 230.30 g/mol [1][7]

Appearance Colorless clear liquid - [8]

Odor Mild alcoholic - [8]

Boiling Point
273.00 to 274.00 (at

760 mm Hg)
°C [8]

144 (at 10 mmHg) °C [9]

Melting Point -15.70 °C [8]

Specific Gravity
0.97900 to 0.98300

(at 20°C)
- [8]

Relative Density 0.979 - [9]

Refractive Index
1.42900 to 1.43300

(at 20°C)
- [8]

Flash Point
122.78 (Tag Closed

Cup)
°C [8]

146 °C [9]

Vapor Pressure 0.005 (estimated) mmHg at 25°C [8]

Solubility in Water
Very slightly soluble;

41.65 (est)
mg/L at 25°C [1][8]

Solubility in Organic

Solvents
Soluble in alcohol - [1][8]

Acid Value 1.0 max mg KOH/g [8]

logP (o/w) 2.988 (estimated) - [8]
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Diisopropyl Adipate (iso-propyl isomer)
Table 2: Physical and Chemical Properties of Diisopropyl Adipate (CAS: 6938-94-9)

Property Value Units Source(s)

Molecular Formula C₁₂H₂₂O₄ - [10]

Molecular Weight 230.30 g/mol [10]

Appearance Clear colourless liquid - [10]

Odor Light alcoholic aroma - [10][11]

Boiling Point 251-253 °C [11]

Solubility in Water
Practically insoluble or

insoluble
- [10][11]

Solubility in Organic

Solvents
Soluble in ethanol - [10][11]

Specific Gravity 0.963-0.968 (at 20°C) - [11]

Refractive Index 1.423-1.427 - [11]

Acid Value 1 max - [11]

Chemical Reactivity and Synthesis
Synthesis via Fischer Esterification
Dipropyl adipate and diisopropyl adipate are synthesized via a process known as Fischer

esterification.[4] This reaction involves the condensation of a carboxylic acid (adipic acid) with

an alcohol (n-propanol or isopropanol) in the presence of a strong acid catalyst, typically

sulfuric acid. The equilibrium nature of the reaction often requires specific conditions to drive it

towards the product side for a high yield.[12] One common method is the removal of water, a

byproduct of the reaction, as it forms.[12]
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As esters, both dipropyl adipate and diisopropyl adipate are susceptible to hydrolysis, a

reaction that cleaves the ester bond to yield the parent carboxylic acid (adipic acid) and alcohol

(propanol or isopropanol). This reaction can be catalyzed by either acid or, more commonly, a

base (saponification). The rate of hydrolysis is pH-dependent.[13] For similar adipate esters like

dibutyl adipate, hydrolysis is slow at neutral pH (pH 7) but increases significantly under alkaline

conditions (pH 9).[14][15] It can be inferred that dipropyl adipate would follow a similar

pattern, being relatively stable in neutral aqueous solutions but hydrolyzing more rapidly in

basic environments.

Experimental Protocols
While specific, validated protocols for dipropyl adipate are proprietary to manufacturers, the

following sections describe the standard, universally accepted methodologies for the synthesis

and characterization of such esters.

Protocol for Synthesis of Dipropyl Adipate
This protocol is based on the principles of Fischer esterification with removal of water to

maximize yield.

Apparatus Setup: Assemble a reaction apparatus consisting of a round-bottomed flask, a

Dean-Stark trap, and a condenser. The flask should be equipped with a magnetic stirrer and

placed in a heating mantle.

Reactant Charging: To the round-bottomed flask, add adipic acid and a molar excess of n-

propanol (e.g., a 1:3 molar ratio of acid to alcohol). Add a catalytic amount of concentrated

sulfuric acid (approximately 1-2% of the total reactant weight).

Reaction: Heat the mixture to reflux. As the reaction proceeds, water will be formed as a

byproduct. The n-propanol and water will co-distill as an azeotrope into the Dean-Stark trap.

Upon cooling in the trap, the water, being denser, will separate and collect in the bottom of

the trap, while the upper n-propanol layer will overflow and return to the reaction flask.[12]

Continue the reflux until no more water is collected in the trap, indicating the reaction is near

completion.

Workup and Neutralization: Allow the reaction mixture to cool to room temperature. Transfer

the mixture to a separatory funnel. Wash the organic layer sequentially with a saturated
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sodium bicarbonate solution to neutralize the sulfuric acid catalyst and any unreacted adipic

acid. Follow with a wash using a saturated sodium chloride solution (brine) to remove

residual water and salts.

Drying and Purification: Separate the organic layer and dry it over an anhydrous drying

agent, such as anhydrous magnesium sulfate or sodium sulfate. Filter to remove the drying

agent.

Final Purification: Purify the crude dipropyl adipate product by vacuum distillation to remove

unreacted n-propanol and any high-boiling impurities. Collect the fraction corresponding to

the boiling point of dipropyl adipate at the given pressure.

Protocol for Characterization
Boiling Point Determination: The boiling point can be accurately measured during the

vacuum distillation step by recording the temperature at which the pure liquid and vapor

phases are in equilibrium at a specific pressure.

Density and Specific Gravity: Use a calibrated pycnometer or a digital density meter at a

controlled temperature (e.g., 20°C) to determine the mass of a known volume of the purified

ester.

Refractive Index Measurement: Employ an Abbe refractometer to measure the refractive

index of the liquid sample at a specified temperature (e.g., 20°C), typically using the sodium

D-line (589 nm) as the light source.

Solubility Testing: To assess solubility, add a small, measured amount of the ester to a test

tube containing the solvent (e.g., water, ethanol). Agitate the mixture and observe for

miscibility or the formation of a separate phase.[16] For quantitative measurement, a

saturated solution can be prepared and its concentration determined analytically.

Acid Value Titration: Dissolve a known weight of the ester in a suitable solvent (e.g.,

neutralized ethanol). Titrate the solution with a standardized solution of potassium hydroxide

(KOH) using phenolphthalein as an indicator. The acid value is expressed as the milligrams

of KOH required to neutralize the free acids in one gram of the sample.
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The following diagrams illustrate key logical and experimental workflows related to dipropyl
adipate.

Reactants & Catalyst

Process Steps

Products & Byproducts

Adipic Acid

Esterification Reaction
(Reflux with Dean-Stark Trap)

Propanol H₂SO₄ Catalyst

Neutralization Wash
(aq. NaHCO₃)

Crude Product

Water (Byproduct)

Extraction & Brine Wash

Drying over Na₂SO₄

Aqueous Waste

Vacuum Distillation

Pure Dipropyl Adipate
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Caption: Workflow for the synthesis and purification of dipropyl adipate.
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Caption: Logical relationship of the hydrolysis of dipropyl adipate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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